Cas no 28744-96-9 (3(2H)-Furanone,2-ethoxy-2,5-diphenyl-)

• Product Name: 3(2H)-Furanone,2-ethoxy-2,5-diphenyl-
• CAS No: 28744-96-9
• MF: C₁₈H₁₆O₃
• MW: 280.317845344543
• CID: 281371
• PubChem ID: 236937
• Update Time: 2025-04-19

3(2H)-Furanone,2-ethoxy-2,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Furanone,2-ethoxy-2,5-diphenyl-
• 2-ethoxy-2,5-diphenylfuran-3-one
• 28744-96-9
• DTXSID40284968
• NSC39988
• NSC-39988

• Inchi： 1S/C18H16O3/c1-2-20-18(15-11-7-4-8-12-15)17(19)13-16(21-18)14-9-5-3-6-10-14/h3-13H,2H2,1H3
• InChI Key： HRDNBGSAFKJSAE-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=CC(C1(C1C=CC=CC=1)OCC)=O

Computed Properties

• Exact Mass: 280.10998
• Monoisotopic Mass: 280.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.2
• Boiling Point: 419.7°Cat760mmHg
• Flash Point: 199.4°C
• Refractive Index: 1.608
• PSA: 35.53
• LogP: 3.51630